Cas no 1600468-98-1 (1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one)

• Product Name: 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one
• CAS No: 1600468-98-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6220744
• PubChem ID: 116685338
• Update Time: 2025-06-14

1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one
• 1600468-98-1
• EN300-1126108

• Inchi： 1S/C11H21NO3/c1-8-4-5-12-9(6-8)7-10(13)11(14-2)15-3/h8-9,11-12H,4-7H2,1-3H3
• InChI Key： ULBLJIXQHNGGFH-UHFFFAOYSA-N
• SMILES： O=C(C(OC)OC)CC1CC(C)CCN1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one

Recent Advances in the Study of 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one (CAS: 1600468-98-1)

The compound 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one (CAS: 1600468-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one, highlighting its role as a key intermediate in the synthesis of novel piperidine-based therapeutics. The research demonstrated that the compound's dimethoxy and methylpiperidine moieties contribute to its stability and bioavailability, making it a valuable scaffold for further derivatization.

In another groundbreaking study, researchers investigated the compound's interaction with central nervous system (CNS) targets. Preliminary results indicated that 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one exhibits moderate affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropsychiatric disorders. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's binding mode, providing a foundation for future structure-activity relationship (SAR) studies.

Further research has also explored the compound's metabolic stability and pharmacokinetic profile. A recent pharmacokinetic study conducted in rodent models revealed that 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one demonstrates favorable oral bioavailability and a half-life suitable for once-daily dosing. These findings underscore its potential as a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current efforts are directed toward synthesizing analogs with improved potency and reduced toxicity. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,1-dimethoxy-3-(4-methylpiperidin-2-yl)propan-2-one (CAS: 1600468-98-1) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to fully exploit its pharmacological properties and address existing limitations, paving the way for its integration into future drug development pipelines.